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Compound of Interest

Compound Name: 3-Isopropoxycyclohex-2-en-1-one

Cat. No.: B1616112

An In-Depth Technical Guide to 3-
Isopropoxycyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the available chemical and physical data
for 3-lsopropoxycyclohex-2-en-1-one. While this specific compound is not extensively
documented in publicly available scientific literature, this document summarizes its core
properties and provides context based on the broader class of cyclohexenone derivatives. Due
to the limited specific data, this guide also highlights the general synthetic approaches and
potential areas of biological activity associated with the cyclohexenone scaffold, offering a
starting point for further research and development.

Chemical and Physical Properties

3-Isopropoxycyclohex-2-en-1-one is a chemical compound with the following identifiers and
properties:
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Property Value Source
CAS Number 58529-72-9 [1][2]
Molecular Formula C9H1402 [1]
Molecular Weight 154.21 g/mol [11[3]
3-isopropoxycyclohex-2-en-1-
IUPAC Name PrOPORYEY [1]
one

Synthesis and Methodologies

Detailed experimental protocols for the synthesis of 3-lsopropoxycyclohex-2-en-1-one are
not readily available in the current body of scientific literature. However, the synthesis of related
cyclohexenone derivatives often involves the Robinson annulation or other condensation
reactions. A general synthetic pathway for a substituted cyclohexenone is outlined below.

General Experimental Workflow for Cyclohexenone
Synthesis

The following diagram illustrates a generalized workflow for the synthesis of a cyclohexenone
derivative. It is important to note that this is a representative example and has not been
validated for the specific synthesis of 3-lsopropoxycyclohex-2-en-1-one.
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Reaction Setup

1. Starting Materials:
- a,B-Unsaturated Ketone
- Ketone/Enolate

'

2. Solvent Selection:
- Aprotic or Protic Solvent

'

3. Catalyst/Reagent:
- Base or Acid Catalyst

Reaction

4. Michael Addition
G. Intramolecular Aldol Condensatioa

Workup & Purification

6. Quenching
7. Extraction

8. Column Chromatography

'

9. Characterization (NMR, MS)

Caption: Generalized workflow for cyclohexenone synthesis.

Click to download full resolution via product page
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Biological Activity and Signaling Pathways

There is currently no specific information available in peer-reviewed literature regarding the
biological activity or associated signaling pathways of 3-lsopropoxycyclohex-2-en-1-one.

However, the broader class of cyclohexenone-containing compounds has been investigated for
various biological activities. For instance, certain derivatives have been explored as:

e Anti-inflammatory agents: Some cyclohexenone analogs have shown potential in modulating
inflammatory pathways.

o Herbicides: The cyclohexanedione scaffold is a known core structure for certain herbicides.

 Intermediates in organic synthesis: These compounds are valuable building blocks for the
synthesis of more complex molecules with potential therapeutic applications.

Given the lack of direct data, any investigation into the biological effects of 3-
Isopropoxycyclohex-2-en-1-one would require de novo screening and experimental
validation.

Conclusion and Future Directions

3-Isopropoxycyclohex-2-en-1-one remains a sparsely characterized compound. While its
basic chemical properties are known, a significant data gap exists concerning its synthesis,
biological activity, and potential applications. For researchers and drug development
professionals, this presents an opportunity for novel investigation. Future research could focus
on:

e Developing and optimizing a synthetic route for 3-lsopropoxycyclohex-2-en-1-one.
e Conducting in vitro and in vivo screening to determine its biological activity profile.

 Investigating its potential as a lead compound or scaffold for the development of new
therapeutic agents.

This technical guide serves as a foundational document, summarizing the currently available
information and highlighting the areas where further research is needed to fully understand the
chemical and biological properties of 3-Isopropoxycyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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